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Compound of Interest

Compound Name: tetranor-Misoprostol

Cat. No.: B10780440 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling tetranor-Misoprostol. The following procedures are

designed to ensure a safe laboratory environment and proper disposal of materials.

Chemical and Physical Properties:

Property Value

Formal Name

3-((1R,2R,3R)-3-hydroxy-2-((E)-4-hydroxy-4-

methyloct-1-en-1-yl)-5-oxocyclopentyl)propanoic

acid

Molecular Formula C₁₇H₂₈O₅[1]

Formula Weight 312.4[1]

Formulation A solution in acetonitrile[1][2]

Purity ≥95%[2][3]

Storage Temperature -80°C[4]

Hazard Identification and Safety Precautions:

Tetranor-Misoprostol is classified with the following hazards:

Acute Toxicity, Oral, Category 4: Harmful if swallowed.[5]
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Toxic to Reproduction, Category 1B: May damage fertility or the unborn child.[5]

Due to these potential health risks, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table outlines

the required PPE for handling tetranor-Misoprostol.

PPE Category Item Specifications and Use

Hand Protection Chemically resistant gloves

Wear two pairs of compatible,

powder-free gloves. The inner

glove should be under the

gown cuff, and the outer glove

over the cuff to ensure no skin

is exposed. Change gloves at

least hourly or immediately if

contaminated, torn, or

punctured.[5][6]

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes. A face shield

may be necessary for full facial

protection in certain situations.

[5][7]

Body Protection Laboratory coat or gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required.[5][6]

Respiratory Protection NIOSH-approved respirator

Use a respirator as warranted

by the conditions, especially if

there is a risk of aerosolization

or when handling the

substance outside of a

contained ventilation system.

[5][7]
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Operational and Disposal Plans
Handling and Storage Procedures
Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE, including a respirator, when unpacking hazardous drugs that are not

in plastic containers.[7]

Verify that the product matches the order information.

Storage:

Store tetranor-Misoprostol at -80°C in a tightly closed container.[4]

The storage area should be clearly labeled with appropriate hazard warnings.

Preparation and Use:

All handling of tetranor-Misoprostol should be conducted in a designated restricted area,

such as a chemical fume hood or a Class II Biological Safety Cabinet, to minimize inhalation

exposure.[6]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

Ensure adequate ventilation and use process enclosures or local exhaust ventilation to

control airborne levels.[5]

Wash hands thoroughly before and after handling, even after removing gloves.[5][6]

Do not eat, drink, or apply cosmetics in the handling area.[6]

Spill Management Protocol
In the event of a spill, follow these steps to ensure safe cleanup and containment:
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Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Don Appropriate PPE: Before attempting to clean the spill, put on all required PPE, including

a respirator (a self-contained breathing apparatus may be necessary depending on the spill

size), heavy rubber gloves, safety goggles, and a lab coat or gown.[5]

Contain the Spill: For liquid spills, use absorbent materials to contain the substance. For

solid spills, carefully collect the material in a way that minimizes dust generation (e.g., using

a damp cloth or a filtered vacuum).[8]

Decontaminate the Area: Clean the spill area thoroughly with an appropriate

decontaminating agent.

Dispose of Waste: Place all contaminated materials, including absorbent pads, gloves, and

cleaning cloths, into a sealed, labeled chemical waste container for disposal.[8]

Waste Disposal Plan
Proper disposal of tetranor-Misoprostol and associated contaminated materials is crucial to

prevent environmental contamination and accidental exposure.

Waste Collection: All disposable items that have come into contact with tetranor-
Misoprostol, including gloves, gowns, and labware, must be considered hazardous waste.

Containerization: Place all waste into a clearly labeled, sealed, and leak-proof chemical

waste container.[8]

Disposal Method: Dispose of the waste in accordance with all applicable federal, state, and

local regulations for hazardous chemical waste. Do not dispose of it in the regular trash.[8]

For unused medicine, if a take-back program is not available, it may be possible to dispose

of it in the household trash by mixing it with an undesirable substance like dirt or cat litter and

placing it in a sealed container, after removing all personal information from the original

packaging.[9]

Visual Guides and Workflows
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The following diagrams illustrate the key workflows for handling and responding to incidents

involving tetranor-Misoprostol.

Figure 1: Standard Handling Workflow for Tetranor-Misoprostol
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Figure 1: Standard Handling Workflow

Figure 2: Spill Response Logical Relationship
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Figure 2: Spill Response Logical Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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